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Compound of Interest

Compound Name: gamma-Gurjunene

Cat. No.: B1614851 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,

and analytical characterization of γ-Gurjunene, a sesquiterpenoid of interest in natural product

chemistry.

Chemical Structure and Identification
γ-Gurjunene is a tricyclic sesquiterpene with the molecular formula C₁₅H₂₄.[1] Its structure is

characterized by a fused azulene core. The systematic IUPAC name for γ-Gurjunene is

(1R,3aR,4R,7R)-1,4-dimethyl-7-prop-1-en-2-yl-1,2,3,3a,4,5,6,7-octahydroazulene.[1]
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Identifier Value

IUPAC Name
(1R,3aR,4R,7R)-1,4-dimethyl-7-prop-1-en-2-yl-

1,2,3,3a,4,5,6,7-octahydroazulene[1]

CAS Number 22567-17-5

Molecular Formula C₁₅H₂₄[1]

Molecular Weight 204.35 g/mol [1]

SMILES C[C@@H]1CC--INVALID-LINK--C(=C)C[1]

InChI

InChI=1S/C15H24/c1-10(2)13-7-5-11(3)14-8-6-

12(4)15(14)9-13/h9,11-14H,1,5-8H2,2-

4H3/t11-,12-,13-,14-/m1/s1[1]

InChIKey DUYRYUZIBGFLDD-AAVRWANBSA-N[1]

Physicochemical Properties
The following table summarizes some of the reported physicochemical properties of γ-

Gurjunene.

Property Value

Appearance Oily liquid

Boiling Point 276.5 °C at 760 mmHg

Density 0.891 g/cm³

Refractive Index 1.492

Flash Point 108.9 °C

Spectroscopic Data
The structural elucidation of γ-Gurjunene is confirmed through various spectroscopic

techniques, including Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry

(MS), and Infrared (IR) Spectroscopy.
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¹³C NMR Spectroscopy
The ¹³C NMR spectrum of γ-Gurjunene in CDCl₃ shows 15 distinct carbon signals

corresponding to its molecular formula. A literature reference for the ¹³C NMR data is

G.M.KOENIG, A.D.WRIGHT, J.ORG.CHEM.,62,3837(1997).[2]

Mass Spectrometry (GC-MS)
Gas Chromatography-Mass Spectrometry (GC-MS) is a key analytical technique for the

identification and quantification of γ-Gurjunene in complex mixtures like essential oils. The

mass spectrum is characterized by a molecular ion peak and a specific fragmentation pattern

that aids in its identification.

Infrared (IR) Spectroscopy
The vapor phase IR spectrum of γ-Gurjunene provides information about its functional groups.

Key absorptions are expected for C-H stretching and bending vibrations of the alkyl and alkene

moieties.

Experimental Protocols
Isolation of γ-Gurjunene from Essential Oil
γ-Gurjunene is a natural component of various plant essential oils, such as that from Solanum

stipulaceum.[3] A general protocol for its isolation involves hydrodistillation followed by

chromatographic separation.

Methodology:

Plant Material Collection and Preparation: The aerial parts of the plant are collected, air-

dried, and pulverized.

Hydrodistillation: The powdered plant material is subjected to hydrodistillation for several

hours using a Clevenger-type apparatus to extract the essential oil.[3]

Extraction of Essential Oil: The collected essential oil is then extracted from the aqueous

distillate using an organic solvent such as dichloromethane. The organic layer is dried over

anhydrous sodium sulfate and the solvent is removed under reduced pressure.[3]
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Chromatographic Separation: The crude essential oil is subjected to column chromatography

on silica gel. Elution with a gradient of non-polar to polar solvents (e.g., hexane and ethyl

acetate) allows for the separation of different components. Fractions are collected and

analyzed by Thin Layer Chromatography (TLC) or GC-MS.

Purification: Fractions containing γ-Gurjunene are pooled and may require further purification

using preparative TLC or High-Performance Liquid Chromatography (HPLC) to obtain the

pure compound.

Gas Chromatography-Mass Spectrometry (GC-MS)
Analysis
Instrumentation: An Agilent 7890A GC system coupled with a mass selective detector is a

suitable instrument.[4]

Methodology:

Sample Preparation: A dilute solution of the essential oil or isolated fraction in a volatile

solvent like hexane or dichloromethane is prepared.

GC Conditions:

Column: A non-polar capillary column such as a DB-5 (30 m x 0.25 mm, 0.25 µm film

thickness) is commonly used.[4]

Carrier Gas: Helium at a constant flow rate.

Injector Temperature: Typically set around 250 °C.

Oven Temperature Program: A temperature gradient is used to separate the components.

A typical program might start at a low temperature (e.g., 60 °C), hold for a few minutes,

and then ramp up to a higher temperature (e.g., 240 °C) at a rate of 3-10 °C/min.

MS Conditions:

Ionization Mode: Electron Ionization (EI) at 70 eV.
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Mass Range: Scanning from m/z 40 to 400.

Ion Source Temperature: Typically around 230 °C.

Data Analysis: The mass spectrum of the peak corresponding to γ-Gurjunene is compared

with reference spectra from databases such as NIST for identification.

Logical and Experimental Workflow
The following diagram illustrates the logical workflow for the isolation and characterization of γ-

Gurjunene from a natural source.
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Workflow for γ-Gurjunene Isolation and Characterization

Isolation

Purification

Structural Characterization

Plant Material (e.g., Solanum stipulaceum)

Hydrodistillation

Crude Essential Oil

Column Chromatography

Fractions

Preparative HPLC/TLC

Pure γ-Gurjunene

GC-MS Analysis NMR Spectroscopy (¹H, ¹³C) IR Spectroscopy

Structure Confirmed

Click to download full resolution via product page

Caption: Isolation and structural elucidation workflow for γ-Gurjunene.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1614851?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1614851?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Biological Activity
While detailed studies on the specific biological activities of pure γ-Gurjunene are limited,

essential oils containing this sesquiterpene have been investigated for their pharmacological

properties. For instance, essential oils from Solanum stipulaceum, which contain γ-gurjunene

as a major component, have shown potential antileukemic activity, particularly after irradiation.

[3] Further research is needed to determine the specific contribution of γ-Gurjunene to these

activities and to elucidate its mechanism of action, including its potential effects on signaling

pathways such as NF-κB and MAPK, which are often implicated in inflammation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. gamma-Gurjunene | C15H24 | CID 15560285 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. spectrabase.com [spectrabase.com]

3. scielo.br [scielo.br]

4. Isolation of Chemical Compounds and Essential Oil from Agrimonia asiatica Juz. and Their
Antimicrobial and Antiplasmodial Activities - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [An In-Depth Technical Guide to the Chemical Structure
of γ-Gurjunene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1614851#what-is-the-chemical-structure-of-gamma-
gurjunene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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